2-[5-fluoro-2-methoxy-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• CAS No.: 2311855-36-2
• Molecular Formula: C14H17BF4O3
• Molecular Weight: 320.1

Description

The compound “2-[5-fluoro-2-methoxy-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a chemical compound with potential applications in various fields. It belongs to a class of compounds known as trifluoromethylpyridines (TFMP), which are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine in their structure bestows many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of such compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound could be based on the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen, which makes subsequently the nucleophilic substitution by a fluoride possible.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by the presence of a fluorine atom and a carbon-containing pyridine in their structure.

Mechanism of Action

The mechanism of action of this compound could be related to its ability to block the cytoplasmic leucyl-tRNA synthetase (LeuRS) of the microorganism.

Safety and Hazards

This compound may be harmful if swallowed, in contact with skin or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. Therefore, the future directions in the research and development of this compound could focus on introducing TFMP groups within the structures of other molecules to develop compounds with unique biological properties.